Direct Fast Brown BRL
Description
Direct Fast Brown BRL, also known as C.I. Direct Brown 95 , is a direct dye used for coloring hair . It provides a rich and vibrant brown shade that is designed to be long-lasting and fade-resistant .
Synthesis Analysis
The synthesis of Direct Fast Brown BRL involves the nitration of 4-(4-Aminophenyl)benzenamine, which is then coupled with 2-Hydroxybenzoic acid. This is followed by diazotization with 3-Amino-4-hydroxybenzenesulfonic acid and coupling with Resorcinol .Molecular Structure Analysis
The molecular formula of Direct Fast Brown BRL is C31H20N6Na2O9S . It belongs to the trisazo class of compounds .Chemical Reactions Analysis
Direct Fast Brown BRL is an azo compound. Toxic gases can be formed when azo compounds are mixed with various chemicals including acids, aldehydes, amides, carbamates, cyanides, inorganic fluorides, halogenated organics, isocyanates, ketones, metals, nitrides, peroxides, phenols, epoxides, acyl halides, and strong oxidizing or reducing agents .Physical And Chemical Properties Analysis
Direct Fast Brown BRL appears as dark brown microcrystals or charcoal black powder . It is slightly water-soluble and has a solubility of 35g/L in water at 80-85℃ .Mechanism of Action
Safety and Hazards
Direct Fast Brown BRL is an azo compound and can form toxic gases when mixed with certain chemicals . Exposure to this compound may cause various health issues, including respiratory distress, depression, dizziness, faintness, lightheadedness, unsteadiness, dyspnea, headache, nausea, abdominal cramps, liver and kidney damage, vomiting, and weakness .
properties
CAS RN |
18071-86-8 |
|---|---|
Product Name |
Direct Fast Brown BRL |
Molecular Formula |
C10H19NO5 |
Molecular Weight |
0 |
synonyms |
Direct Fast Brown BRL |
Origin of Product |
United States |
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